5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0888749
InChI:
InChI=1S/C21H23N3O4S/c1-13-10-15(14(2)23(13)8-9-27-3)11-18-19(25)22-21(29)24(20(18)26)16-6-5-7-17(12-16)28-4/h5-7,10-12H,8-9H2,1-4H3,(H,22,25,29)/b18-11+
SMILES:
CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)OC
Molecular Formula:
C21H23N3O4S
Molecular Weight:
413.5 g/mol
5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.:
Cat. No.: VC0888749
Molecular Formula: C21H23N3O4S
Molecular Weight: 413.5 g/mol
* For research use only. Not for human or veterinary use.
![5-{[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H23N3O4S |
|---|---|
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | (5E)-5-[[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1-(3-methoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C21H23N3O4S/c1-13-10-15(14(2)23(13)8-9-27-3)11-18-19(25)22-21(29)24(20(18)26)16-6-5-7-17(12-16)28-4/h5-7,10-12H,8-9H2,1-4H3,(H,22,25,29)/b18-11+ |
| Standard InChI Key | TWRYINQUXOWGCD-WOJGMQOQSA-N |
| Isomeric SMILES | CC1=CC(=C(N1CCOC)C)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)OC |
| SMILES | CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)OC |
| Canonical SMILES | CC1=CC(=C(N1CCOC)C)C=C2C(=O)NC(=S)N(C2=O)C3=CC(=CC=C3)OC |
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